Cas no 1806969-78-7 (3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid
• CAS No: 1806969-78-7
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4887354
• Update Time: 2025-06-15

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid

• Inchi： 1S/C9H9F2NO4/c1-16-9-4(8(10)11)2-6(13)5(12-9)3-7(14)15/h2,8,13H,3H2,1H3,(H,14,15)
• InChI Key： VJDJWHYLHVVWTA-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CC(=O)O)C(=C1)O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 0.9
• Topological Polar Surface Area: 79.6

Additional information on 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid (CAS No. 1806969-78-7)

3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid (CAS No. 1806969-78-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxy-methoxy functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, combining a pyridine core with acetic acid and fluorine substitutions, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its applications for designing enzyme inhibitors and antimicrobial agents. The compound’s difluoromethyl group is a key feature, as fluorine atoms often improve lipophilicity and binding affinity in target interactions. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial circles.

The synthesis of CAS No. 1806969-78-7 involves multi-step organic reactions, including halogenation, etherification, and carboxylation. Its pyridine-acetic acid backbone is crucial for forming hydrogen bonds with biological targets, a property leveraged in structure-activity relationship (SAR) studies. Given the rising interest in sustainable chemistry, efforts are underway to optimize its production using green solvents and catalytic methods, addressing environmental concerns highlighted in recent AI-driven research trends.

Beyond pharmaceuticals, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid is explored in agrochemical formulations. Its herbicidal and fungicidal properties are under investigation, coinciding with global searches for eco-friendly pesticides. The compound’s ability to disrupt plant pathogen enzymes makes it a candidate for next-generation crop protection solutions, a hot topic in precision agriculture forums.

Analytical characterization of CAS No. 1806969-78-7 typically employs HPLC, NMR, and mass spectrometry, ensuring high purity for research use. Stability studies indicate compatibility with aqueous buffers and organic matrices, broadening its utility in formulation science. These attributes are frequently queried in scientific databases, reflecting the compound’s relevance in high-throughput screening workflows.

In summary, 3-(Difluoromethyl)-5-hydroxy-2-methoxypyridine-6-acetic acid exemplifies the intersection of fluorine chemistry and heterocyclic innovation. Its dual applications in life sciences and agriculture align with trending searches for multifunctional intermediates and green synthesis strategies. As research advances, this compound is poised to play a pivotal role in addressing challenges like drug resistance and sustainable farming, making it a subject of enduring scientific interest.